4-Methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde

• Molecular Formula: C11H12O2
• Molecular Weight: 176.21 g/mol
• SMILES: CC1(CCOC2=CC=CC=C21)C=O
• InChI: InChI=1S/C11H12O2/c1-11(8-12)6-7-13-10-5-3-2-4-9(10)11/h2-5,8H,6-7H2,1H3
• InChIKey: XUNWKZCNCGPGOP-UHFFFAOYSA-N

4-Methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde – Core Physicochemical Identity for Informed Procurement

4-Methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde (CAS 139711-08-3) is a chroman-4-carbaldehyde derivative bearing a quaternary methyl substituent at the 4-position of the dihydropyran ring [1]. Its molecular formula is C11H12O2 with a molecular weight of 176.21 g/mol and a computed XLogP3-AA of 1.8, indicating moderate lipophilicity [1]. The compound is commercially available as a research-grade building block with a minimum purity specification of 95% . It belongs to the broader 3,4-dihydro-2H-1-benzopyran (chroman) family, which serves as a privileged scaffold in medicinal chemistry and organic synthesis [2].

Chroman-4-carbaldehyde scaffold with quaternary 4-methyl substitution

Aldehyde handle for condensation, reductive amination, or Wittig chemistry

Research-grade building block with moderate lipophilicity for SAR exploration

• [1] PubChem. 4-Methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde. CID 15687014. U.S. National Library of Medicine, National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/15687014. View Source
• [2] Marot, C., Comoy, C., Viaud, M., et al. Synthesis, biological activity and quantitative structure-activity relationships of N-substituted-3,4-dihydro-2H-1-benzopyran derivatives. Bioorganic & Medicinal Chemistry Letters, 1999. HAL Archives. https://hal.science/hal-02423810. View Source

Why Chroman-4-carbaldehyde Cannot Simply Replace 4-Methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde in Synthesis

The presence of the 4-methyl substituent fundamentally alters the chemical and steric environment at the reactive aldehyde-bearing carbon relative to the unsubstituted chroman-4-carbaldehyde (CAS 21503-04-8) . The quaternary center at position 4 eliminates the α-proton acidity adjacent to the aldehyde, blocking enolization pathways that are available to the parent compound, thereby changing the selectivity profile in aldol-type condensations and nucleophilic additions [1]. This structural feature cannot be replicated by simply using the non-methylated analog, as the reaction outcomes and subsequent derivatization routes diverge. The quantitative differences in lipophilicity and molecular recognition properties, detailed in Section 3, further underscore why generic substitution across chroman-4-carbaldehyde analogs is not scientifically sound for reproducible synthetic or screening workflows.

The non-enolizable quaternary C4 center eliminates aldol condensation pathways available to the parent chroman-4-carbaldehyde, altering reaction selectivity.

Increased steric hindrance around the aldehyde may shift nucleophilic addition rates and diastereoselectivity compared to the unsubstituted analog.

Modest lipophilicity shift may affect partitioning in biological assays, limiting direct substitution in SAR workflows.

• [1] Facile synthesis of various 4-carboxylic acid derivatives and their amide analogues of benzopyrans. Indian Journal of Chemistry, 2012, 51B, 564-570. NIScPR Online Repository. https://nopr.niscpr.res.in/handle/123456789/13791. View Source

Quantifiable Differentiation of 4-Methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde from Closest Analogs

Increased Lipophilicity (XLogP3-AA) Versus Non-Methylated Chroman-4-carbaldehyde

The 4-methyl substituent increases the computed lipophilicity of the target compound relative to the unsubstituted chroman-4-carbaldehyde. The target compound has a computed XLogP3-AA value of 1.8 [1], compared to a measured/calculated LogP of 1.648–1.752 for 3,4-dihydro-2H-1-benzopyran-4-carbaldehyde (CAS 21503-04-8) [2]. This ΔLogP of approximately +0.05 to +0.15 units indicates a modest but measurable increase in hydrophobicity, which can influence membrane permeability and protein binding in biological screening contexts.

Lipophilicity (XLogP3-AA)

Head-to-head

Target: 1.8 vs Parent: 1.648 Δ ≈ +0.05–0.15

Supports distinct partitioning context in SAR studies

Computed values; experimental validation recommended

Evidence Dimension	Computed lipophilicity (LogP / XLogP3-AA)
Target Compound Data	XLogP3-AA = 1.8 (PubChem computed)
Comparator Or Baseline	3,4-Dihydro-2H-1-benzopyran-4-carbaldehyde (CAS 21503-04-8): LogP = 1.648 (Chembase) / 1.7516 (Chemscene computed)
Quantified Difference	ΔLogP ≈ +0.05 to +0.15 (target more lipophilic)
Conditions	Computed using XLogP3 3.0 (PubChem) and Chemscene computational chemistry data; Chembase experimental hydrophobic value

Why This Matters

Even small differences in LogP can affect compound partitioning in biological assays and solubility profiles, making the 4-methyl derivative a distinct entity for SAR studies and lead optimization.

• [1] PubChem. 4-Methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde. CID 15687014. XLogP3-AA = 1.8. https://pubchem.ncbi.nlm.nih.gov/compound/15687014. View Source
• [2] Chembase. 3,4-Dihydro-2H-1-benzopyran-4-carbaldehyde. LogP = 1.648. http://www.chembase.cn/substance-514008.html. View Source

Molecular Weight Distinction from Parent Chroman-4-carbaldehyde

The 4-methyl substitution adds one carbon and two hydrogen atoms (CH2 increment) to the parent scaffold, increasing the molecular weight from 162.19 g/mol (C10H10O2) for chroman-4-carbaldehyde to 176.21 g/mol (C11H12O2) for the target compound, a difference of 14.02 g/mol [1]. This mass shift is analytically significant and ensures unambiguous identification by LC-MS or GC-MS in reaction monitoring.

Molecular weight

Head-to-head

Δ +14.02 g/mol

Enables unambiguous LC-MS/GC-MS identity verification

Analytically verifiable mass shift; consistent across databases

Evidence Dimension	Molecular weight
Target Compound Data	176.21 g/mol (C11H12O2)
Comparator Or Baseline	3,4-Dihydro-2H-1-benzopyran-4-carbaldehyde (CAS 21503-04-8): 162.19 g/mol (C10H10O2)
Quantified Difference	+14.02 g/mol (one methylene equivalent)
Conditions	Calculated from molecular formula; consistent across PubChem, ChemSrc, and vendor specifications

Why This Matters

The distinct molecular weight provides a clear analytical handle for quality control, reaction tracking, and purity assessment, ensuring that procurement of the correct 4-methyl derivative can be analytically verified.

• [1] PubChem. 4-Methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde. CID 15687014. Molecular Weight = 176.21 g/mol. https://pubchem.ncbi.nlm.nih.gov/compound/15687014. View Source

Quaternary Carbon Center at C4: Distinct Reactivity Profile Versus Non-Methylated Analogs

The 4-methyl group converts the C4 carbon from a tertiary center (in chroman-4-carbaldehyde) to a quaternary center bearing the aldehyde functionality [1]. This structural feature eliminates the possibility of enolate formation at the α-position to the aldehyde, a key mechanistic pathway available to the parent compound [2]. The quaternary center also introduces increased steric hindrance around the electrophilic carbonyl, which can modulate reaction rates and diastereoselectivity in nucleophilic addition reactions.

C4 substitution

Class-level

Quaternary (non-enolizable) vs tertiary (enolizable)

Eliminates α-enolization pathways, altering reaction selectivity

Reactivity inferred from established organic principles; verify under specific conditions

Evidence Dimension	Carbon substitution pattern at the aldehyde-bearing C4 position
Target Compound Data	Quaternary carbon (4-methyl substituent present; no α-hydrogen to aldehyde)
Comparator Or Baseline	3,4-Dihydro-2H-1-benzopyran-4-carbaldehyde: tertiary carbon (one α-hydrogen to aldehyde, enolizable)
Quantified Difference	Qualitative difference: enolizable (comparator) vs non-enolizable (target); steric parameter not quantified in publicly available data
Conditions	Structural analysis from SMILES and InChI; reactivity inference based on established principles of organic chemistry

Why This Matters

For synthetic chemists, the non-enolizable nature and steric profile of the target compound dictate different reaction conditions and product outcomes compared to the parent aldehyde, justifying its selection as a distinct synthetic intermediate when a quaternary aldehyde center is required.

• [1] PubChem. 4-Methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde. CID 15687014. SMILES: CC1(CCOC2=CC=CC=C21)C=O. https://pubchem.ncbi.nlm.nih.gov/compound/15687014. View Source
• [2] Facile synthesis of various 4-carboxylic acid derivatives and their amide analogues of benzopyrans. Indian Journal of Chemistry, 2012, 51B, 564-570. Key intermediate: 4-methyl substituted chroman. https://nopr.niscpr.res.in/handle/123456789/13791. View Source

Commercially Specified Purity Baseline for Reproducible Research Use

The target compound is supplied with a documented minimum purity of 95% (as specified by AK Scientific) . This purity level is comparable to the 95% specification commonly provided for the non-methylated analog chroman-4-carbaldehyde by vendors such as Enamine [1], with some suppliers offering 98% (NLT) for the parent compound . The 95% purity floor for the 4-methyl derivative is adequate for most research-stage synthetic applications, though users requiring >98% purity for sensitive catalytic or biological assays should verify lot-specific certificates of analysis.

Purity specification

Specification review

Min. 95% (target) vs 95–98% (parent, vendor-dependent)

Adequate for most synthetic research; verify lot-specific COA for critical assays

Vendor-dependent; confirm before sensitive applications

Evidence Dimension	Commercial purity specification
Target Compound Data	Min. purity 95% (AKSci, Cat. 0686CW)
Comparator Or Baseline	3,4-Dihydro-2H-1-benzopyran-4-carbaldehyde: 95% (Enamine, EN300-102599); 98% NLT (Synblock)
Quantified Difference	Target: 95%; Comparator range: 95%–98% (vendor-dependent)
Conditions	Vendor technical datasheets; purity determined by HPLC or NMR per supplier quality systems

Why This Matters

Knowing the minimum purity specification allows procurement teams to assess whether the commercially available grade meets the requirements of their specific synthetic or screening protocol without overpaying for unnecessary purity levels.

• [1] Chembase / Enamine. 3,4-Dihydro-2H-1-benzopyran-4-carbaldehyde (EN300-102599), purity 95%. http://www.chembase.cn/substance-514008.html. View Source

Procurement-Driven Application Scenarios for 4-Methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde

Synthesis of 4-Methyl-Substituted Chroman Derivatives via Non-Enolizable Aldehyde Routes

The quaternary C4 center bearing the aldehyde group enables synthetic routes that avoid unwanted enolate side reactions, as documented in the preparation of 4-carboxylic acid derivatives and amide analogues of benzopyrans where the 4-methyl substituted chroman serves as the key intermediate [1]. The target compound is the direct precursor for oxidation to the corresponding 4-methylchroman-4-carboxylic acid or for reductive amination to 4-methylchroman-4-ylmethanamine derivatives, pathways that benefit from the absence of competing α-deprotonation.

Medicinal Chemistry Scaffold with Defined Lipophilicity for SAR Exploration

With a computed XLogP3-AA of 1.8—modestly higher than the parent chroman-4-carbaldehyde (LogP 1.65–1.75) [2]—the target compound offers a distinct lipophilicity point on the chroman SAR landscape. This property supports its use in fragment-based or scaffold-oriented medicinal chemistry programs where systematic variation of hydrophobicity is required to probe target binding or ADME properties, particularly in 5-HT1A receptor ligand series and related CNS-targeted benzopyran programs [3].

Analytically Verifiable Building Block for Reaction Optimization and Scale-Up

The unambiguous molecular weight shift (+14.02 g/mol versus chroman-4-carbaldehyde) and the 95% minimum purity specification provide a reliable QC framework for procurement and reaction monitoring by LC-MS or GC-MS [4]. This makes the compound suitable for multi-step synthetic sequences where precise intermediate identity confirmation is critical, such as in the preparation of patent-exemplified chroman derivatives for oncology or CNS indications [5].

Precursor for 4-Methylchroman-Based Libraries in Anticancer Agent Discovery

Substituted chroman derivatives have been described in patent literature as therapeutic agents with anti-cancer and chemotherapeutic selective activity [5]. The target compound, as a 4-methylchroman-4-carbaldehyde, serves as a versatile entry point for library synthesis via aldehyde condensation, reductive amination, or Wittig chemistry, enabling the generation of diverse 4-methyl-substituted chroman analogs for screening against cancer cell lines.

Application

Selection Property

Validation Focus

4-Methylchroman derivative synthesis

Non-enolizable aldehyde reactivity

Reaction selectivity and intermediate purity

Scaffold-oriented medicinal chemistry SAR

Distinct lipophilicity point

Systematic LogP variation in target-binding or ADME assays

Reaction monitoring and multi-step synthesis QC

Unambiguous molecular weight distinction

LC-MS/GC-MS identity confirmation

Cancer cell-line screening library synthesis

Aldehyde versatility for diverse derivatization

Analog generation and cytotoxicity endpoint review

• [1] Facile synthesis of various 4-carboxylic acid derivatives and their amide analogues of benzopyrans. Indian Journal of Chemistry, 2012, 51B, 564-570. https://nopr.niscpr.res.in/handle/123456789/13791. View Source
• [2] PubChem. 4-Methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde. CID 15687014. XLogP3-AA = 1.8; Chembase LogP for comparator = 1.648. https://pubchem.ncbi.nlm.nih.gov/compound/15687014; http://www.chembase.cn/substance-514008.html. View Source
• [3] Marot, C., Comoy, C., Viaud, M., et al. Synthesis, biological activity and quantitative structure-activity relationships of N-substituted-3,4-dihydro-2H-1-benzopyran derivatives. Bioorganic & Medicinal Chemistry Letters, 1999. https://hal.science/hal-02423810. View Source
• [4] PubChem. 4-Methyl-3,4-dihydro-2H-1-benzopyran-4-carbaldehyde. CID 15687014. MW = 176.21 g/mol. https://pubchem.ncbi.nlm.nih.gov/compound/15687014. View Source
• [5] MEI Pharma, Inc. Substituted chroman derivatives, medicaments and use in therapy. U.S. Patent Application Publication. 2016. https://www.freepatentsonline.com/20160289207.pdf. View Source